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Compound of Interest

Compound Name: 2-Aminoquinazoline

CAS No.: 1687-51-0

Cat. No.: B112073

Get Quote

Executive Summary
The 2-aminoquinazoline scaffold represents a "privileged structure" in medicinal chemistry,

serving as the core pharmacophore for numerous kinase inhibitors (EGFR, VEGFR, PI3K) and

antimicrobial agents. However, the vast chemical space of potential derivatives renders

traditional synthesis-first approaches inefficient. This technical guide outlines a validated in

silico workflow for designing, screening, and optimizing 2-aminoquinazoline derivatives. By

integrating Ligand-Based Drug Design (LBDD) with Structure-Based Drug Design (SBDD),

researchers can reduce attrition rates and prioritize high-affinity candidates with favorable

ADMET profiles.

Part 1: The Scaffold & Target Landscape
The Pharmacophoric Advantage
The 2-aminoquinazoline core mimics the adenine ring of ATP, allowing it to anchor effectively

within the ATP-binding pockets of tyrosine kinases.

N1 and N3 Nitrogens: Act as hydrogen bond acceptors.[1]
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C2-Amino Group: Acts as a critical hydrogen bond donor, often interacting with the hinge

region of the kinase (e.g., Met793 in EGFR).

C4 Position: Tolerates bulky hydrophobic groups (anilines, benzyls) that occupy the

hydrophobic pocket II.

Primary Targets
While versatile, this guide focuses on the most validated pathway for this scaffold: Dual

EGFR/VEGFR-2 Inhibition.[1] This dual-targeting strategy addresses resistance mechanisms in

non-small cell lung cancer (NSCLC).

Part 2: Ligand-Based Design (QSAR)
Before docking, quantitative structure-activity relationship (QSAR) models are essential to filter

libraries based on electrostatic and steric field requirements.[1]

3D-QSAR Protocol (CoMFA & CoMSIA)
Objective: Correlate 3D steric/electrostatic fields with biological activity (

).

Step-by-Step Methodology:

Dataset Curation: Select a training set (approx. 80% of data) and a test set (20%).[1] Ensure

a wide range of biological activities (at least 3-4 log units).

Alignment: This is the most critical step. Align all derivatives to the most active compound

(template) using the rigid quinazoline core.

Expert Insight: Misalignment is the primary cause of QSAR failure. Use atom-by-atom

superposition on the N1-C2-N3-C4 atoms.

Field Calculation:

CoMFA (Comparative Molecular Field Analysis): Calculates Steric (Lennard-Jones) and

Electrostatic (Coulombic) fields.
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CoMSIA (Comparative Molecular Similarity Indices Analysis): Adds Hydrophobic, H-bond

donor, and H-bond acceptor fields.

Statistical Validation:

(Cross-validated

): Must be

.

(Non-cross-validated): Must be

.

(External prediction): Must be

.[2]

Visualization: QSAR Logic Flow
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Caption: Workflow for developing robust 3D-QSAR models to predict biological activity.

Part 3: Structure-Based Design (Docking)
Docking predicts the binding orientation and affinity.[2][3] For 2-aminoquinazolines, the

interaction with the kinase hinge region is non-negotiable.

Target Preparation (EGFR - PDB: 4HJO or 1M17)
Clean Structure: Remove water molecules (unless bridging is known, e.g., Thr790), co-

factors, and heteroatoms.[1]
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Protonation: Add polar hydrogens. Set pH to 7.4. Ensure Histidine residues are tautomerized

correctly based on the local environment.

Grid Generation:

Center: Define the grid box center using the centroid of the co-crystallized ligand (e.g.,

Erlotinib).

Size:

Å is typically sufficient to cover the ATP pocket and the hydrophobic back-pocket.

Docking Protocol
Software: AutoDock Vina, Glide (Schrödinger), or GOLD.[1]

Validation (Self-Docking): Extract the co-crystallized ligand and re-dock it.

Success Metric: The RMSD between the docked pose and the crystal pose must be < 2.0

Å [1].

Key Interactions to Monitor:

Met793 (EGFR): H-bond acceptor for the C2-amino group.[1]

Thr790: Gatekeeper residue; steric clashes here indicate poor affinity for wild-type EGFR.

Lys745: Salt bridge potential.[2]

Data Presentation: Interaction Analysis
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Residue (EGFR) Interaction Type Role in Binding
2-
Aminoquinazoline
Feature

Met793 Hydrogen Bond Hinge Binding
N1 (Acceptor) & C2-

NH2 (Donor)

Lys745 Cation- Stabilization Aromatic Core

Leu718 Hydrophobic Pocket Fit C4-Substituent

Asp855 Hydrogen Bond Catalytic Loop C2-NH2 (potential)

Part 4: Dynamic Validation (MD Simulations)
Docking provides a static snapshot. Molecular Dynamics (MD) simulations are required to

assess the stability of the complex over time (100 ns standard).[4]

Simulation Protocol (AMBER/GROMACS)
Topology Generation:

Protein: FF14SB or CHARMM36 force field.[1]

Ligand: GAFF2 (General AMBER Force Field) with AM1-BCC charges.

Solvation: TIP3P water model in a cubic box (10 Å buffer). Neutralize with Na+/Cl- ions.

Equilibration Phases:

Minimization:[5] Steepest descent (5000 steps) to remove steric clashes.

Heating: 0K to 300K over 100 ps (NVT ensemble).

Density: Pressurization to 1 atm (NPT ensemble).

Production Run: 100 ns simulation time step (2 fs).

Analysis Metrics
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RMSD (Root Mean Square Deviation): Measures structural stability.[4] A plateau < 2.5 Å

indicates a stable complex [2].

RMSF (Root Mean Square Fluctuation): Measures residue flexibility. Low RMSF at the

binding site (Met793, Thr790) confirms tight binding.

MM/GBSA: Calculates the binding free energy (

). This is more accurate than docking scores.

Visualization: MD Protocol
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Caption: Standard 100ns Molecular Dynamics simulation pipeline for stability assessment.
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Part 5: ADMET Profiling
A potent inhibitor is useless if it cannot reach the target. In silico ADMET (Absorption,

Distribution, Metabolism, Excretion, Toxicity) profiling filters out non-drug-like compounds.

Key Parameters for Quinazolines
Using tools like SwissADME or pkCSM:

Lipinski’s Rule of Five:

MW < 500 Da.[1]

LogP < 5 (Quinazolines can be lipophilic; aim for 2-4).

H-bond donors < 5.[2][6]

H-bond acceptors < 10.[1][2]

Toxicity (AMES Test): Quinazolines must be checked for mutagenicity.

CYP Inhibition: Check for CYP3A4 inhibition to avoid drug-drug interactions.[1]

Part 6: Case Study Synthesis
Scenario: Developing a dual EGFR/VEGFR-2 inhibitor.

Library: Generate 50 derivatives of 2-aminoquinazoline substituted at C4 with various

aniline groups.

QSAR: Use CoMFA to identify that bulky electron-withdrawing groups at the para-position of

the C4-aniline enhance activity (Resulting in

).

Docking: Dock into EGFR (PDB: 4HJO) and VEGFR-2 (PDB: 4AG8).[1] Select top 5

compounds with binding energy < -9.0 kcal/mol.

MD: Run 100 ns MD on the top candidate. Confirm RMSD stabilizes at 1.5 Å.
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Result: Identify a lead candidate (e.g., similar to Compound 4e [2]) that outperforms the

reference standard (Erlotinib) in calculated binding free energy.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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